Cas no 97345-90-9 (1,3-Dimethylimidazolium Methyl Sulfate)
1,3-Dimethylimidazolium Methyl Sulfate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-DIMETHYLIMIDAZOLIUM METHYLSULFATE
- 1,3-dimethylimidazol-1-ium,methyl sulfate
- [C1mim][MeSO4]
- 1,3-dimethyl-1H-imidazol-3-ium methylsulfonate
- 1,3-dimethylimidazolium methane sulfate
- 1-methyl-3-methylimidazolium methyl sulfate
- DMIMMeSO4
- I11-0554
- 1,3-dimethyl-1H-imidazol-3-ium methyl sulfate
- 1,3-Dimethylimidazolium methyl sulfate
- WOKQGMYCUGJNIJ-UHFFFAOYSA-M
- ZB1637
- 1, 3-dimethylimidazolium methylsulfate
- 1,3-dimethylimidazolium methylsulphate
- D5348
- 1H-Imidazolium, 1,3-dimethyl-, methyl sulfate (9CI)
- 1,3-Dimethylimidazolium Methyl Sulfate
-
- MDL: MFCD03453276
- Inchi: 1S/C5H9N2.CH4O4S/c1-6-3-4-7(2)5-6;1-5-6(2,3)4/h3-5H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
- InChI Key: WOKQGMYCUGJNIJ-UHFFFAOYSA-M
- SMILES: O=S(OC)([O-])=O.C1N(C)C=[N+](C)C=1
Computed Properties
- Exact Mass: 208.05200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- Density: 1.33 g/mL at 20 °C(lit.)
- Refractive Index: 1.4810 to 1.4850
- Water Partition Coefficient: Soluble in water.
- PSA: 83.62000
- LogP: 0.02340
- Sensitiveness: Moisture Sensitive
- Solubility: Not available
1,3-Dimethylimidazolium Methyl Sulfate Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany:3
- Safety Instruction: S23; S24/25
- FLUKA BRAND F CODES:10-21
1,3-Dimethylimidazolium Methyl Sulfate Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-Dimethylimidazolium Methyl Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | OL757-1g |
1,3-Dimethylimidazolium Methyl Sulfate |
97345-90-9 | 98.0%(LC&N) | 1g |
¥276.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | OL757-5g |
1,3-Dimethylimidazolium Methyl Sulfate |
97345-90-9 | 98.0%(LC&N) | 5g |
¥648.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X66785-1g |
1,3-Dimethyl-1H-imidazol-3-ium methyl sulfate |
97345-90-9 | ≥98% | 1g |
¥38.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X66785-25g |
1,3-Dimethyl-1H-imidazol-3-ium methyl sulfate |
97345-90-9 | ≥98% | 25g |
¥378.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X66785-5g |
1,3-Dimethyl-1H-imidazol-3-ium methyl sulfate |
97345-90-9 | ≥98% | 5g |
¥108.0 | 2023-09-05 | |
| abcr | AB289774-25 g |
1,3-Dimethylimidazolium methylsulfate, 98%; . |
97345-90-9 | 98% | 25 g |
€130.90 | 2023-07-20 | |
| abcr | AB289774-50 g |
1,3-Dimethylimidazolium methylsulfate, 98%; . |
97345-90-9 | 98% | 50g |
€106.40 | 2022-09-01 | |
| abcr | AB289774-100 g |
1,3-Dimethylimidazolium methylsulfate, 98%; . |
97345-90-9 | 98% | 100 g |
€238.20 | 2023-07-20 | |
| abcr | AB289774-250 g |
1,3-Dimethylimidazolium methylsulfate, 98%; . |
97345-90-9 | 98% | 250 g |
€367.20 | 2023-07-20 | |
| abcr | AB289774-500 g |
1,3-Dimethylimidazolium methylsulfate, 98%; . |
97345-90-9 | 98% | 500g |
€410.20 | 2022-09-01 |
1,3-Dimethylimidazolium Methyl Sulfate Suppliers
1,3-Dimethylimidazolium Methyl Sulfate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1,3-Dimethylimidazolium Methyl Sulfate
Introduction to 1,3-Dimethylimidazolium Methyl Sulfate (CAS No. 97345-90-9)
1,3-Dimethylimidazolium Methyl Sulfate, identified by its Chemical Abstracts Service (CAS) number 97345-90-9, is a significant compound in the field of chemical biology and pharmaceutical research. This zwitterionic ionic liquid has garnered considerable attention due to its unique physicochemical properties and versatile applications in various scientific domains. As a derivative of imidazolium-based ionic liquids, it exhibits remarkable solvency, thermal stability, and compatibility with a wide range of organic and inorganic substances, making it an invaluable tool in modern chemical synthesis and material science.
The compound's structure consists of a symmetric imidazolium ring substituted with two methyl groups at the 1 and 3 positions, paired with a methyl sulfate anion. This configuration imparts exceptional solubility in both polar and non-polar solvents, which is a critical attribute for applications in catalysis, extraction, and drug delivery systems. The zwitterionic nature of 1,3-Dimethylimidazolium Methyl Sulfate contributes to its stability under extreme conditions, including high temperatures and acidic or basic environments.
In recent years, 1,3-Dimethylimidazolium Methyl Sulfate has been extensively studied for its potential in pharmaceutical applications. Its ability to enhance the solubility of poorly water-soluble drugs has made it a promising candidate for formulating novel drug delivery systems. For instance, research has demonstrated its efficacy in improving the bioavailability of hydrophobic therapeutic agents through micellar encapsulation techniques. The compound's biocompatibility and low toxicity profile further support its suitability for medical applications.
One of the most compelling aspects of 1,3-Dimethylimidazolium Methyl Sulfate is its role as a catalyst in organic transformations. Its ionic liquid nature facilitates homogeneous reactions under mild conditions, often leading to higher yields and selectivity compared to traditional polar aprotic solvents. Studies have highlighted its use in cross-coupling reactions, polymerization processes, and asymmetric synthesis, where it acts as both a solvent and a catalyst simultaneously. This dual functionality significantly reduces the need for additional reagents and minimizes waste generation, aligning with green chemistry principles.
Moreover, 1,3-Dimethylimidazolium Methyl Sulfate has found utility in the field of energy storage. Its high ionic conductivity and thermal stability make it an excellent electrolyte component in supercapacitors and lithium-ion batteries. Researchers have reported enhanced performance metrics when using this ionic liquid as part of the electrolyte system, including improved charge-discharge cycles and energy density. These findings position 1,3-Dimethylimidazolium Methyl Sulfate as a key material for advancing next-generation energy storage technologies.
The compound's versatility extends to material science as well. Its ability to act as a template or precursor for synthesizing functional materials has been explored extensively. For example, researchers have utilized 1,3-Dimethylimidazolium Methyl Sulfate to create porous materials with tailored porosity for gas storage and separation applications. Additionally, its incorporation into polymer matrices enhances mechanical strength and thermal resistance, making it valuable for high-performance composites.
In academic research circles,1,3-Dimethylimidazolium Methyl Sulfate continues to be a subject of intense investigation due to its unique properties. Recent studies have delved into its interaction with biological molecules, revealing potential applications in bioimaging and biosensing technologies. The compound's ability to form stable complexes with biomolecules while maintaining its liquid state at room temperature opens new avenues for developing diagnostic tools and therapeutic agents.
The industrial adoption of 1,3-Dimethylimidazolium Methyl Sulfate has also seen significant progress. Manufacturers are increasingly incorporating this compound into large-scale processes where its advantages—such as reduced environmental impact compared to traditional solvents—make it economically viable. For instance, the chemical industry has adopted it for large-scale extraction processes in agrochemicals due to its efficiency and environmental friendliness.
Looking ahead,1,3-Dimethylimidazolium Methyl Sulfate is poised to play an even more prominent role in scientific research and industrial applications. Ongoing research efforts are focused on expanding its utility into new domains such as nanotechnology and quantum computing materials. As our understanding of this compound grows,1-3-dimethyimidazolium methyl sulfate (CAS No. 97345-90-9) will likely continue to drive innovation across multiple sectors.
97345-90-9 (1,3-Dimethylimidazolium Methyl Sulfate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)